N-{2-[4-(benzyloxy)phenyl]ethyl}-2-{2-nitro-4,5-dimethoxyphenyl}acetamide

• Molecular Formula: C25H26N2O6
• Molecular Weight: 450.5 g/mol
• IUPAC Name: 2-(4,5-dimethoxy-2-nitrophenyl)-N-[2-(4-phenylmethoxyphenyl)ethyl]acetamide
• InChI: InChI=1S/C25H26N2O6/c1-31-23-14-20(22(27(29)30)16-24(23)32-2)15-25(28)26-13-12-18-8-10-21(11-9-18)33-17-19-6-4-3-5-7-19/h3-11,14,16H,12-13,15,17H2,1-2H3,(H,26,28)
• InChI Key: YHCKQRUIDAPTEG-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C(=C1)CC(=O)NCCC2=CC=C(C=C2)OCC3=CC=CC=C3)[N+](=O)[O-])OC

Description

N-{2-[4-(benzyloxy)phenyl]ethyl}-2-{2-nitro-4,5-dimethoxyphenyl}acetamide, also known as NBOMe-2C-E, is a synthetic compound that has gained attention in the scientific community due to its potential applications in research. This compound belongs to the NBOMe class of drugs, which are known for their hallucinogenic properties.

Mechanism of Action

N-{2-[4-(benzyloxy)phenyl]ethyl}-2-{2-nitro-4,5-dimethoxyphenyl}acetamide acts as a partial agonist at the 5-HT2A receptor, which leads to the activation of intracellular signaling pathways and the modulation of neurotransmitter release. This results in the hallucinogenic effects of the drug, including altered perception, mood, and thought processes.
Biochemical and Physiological Effects:
N-{2-[4-(benzyloxy)phenyl]ethyl}-2-{2-nitro-4,5-dimethoxyphenyl}acetamide has been found to produce a range of biochemical and physiological effects in animal studies. These include changes in heart rate, blood pressure, body temperature, and respiration. The drug has also been shown to alter the levels of various neurotransmitters in the brain, including dopamine, serotonin, and norepinephrine.

Advantages and Limitations for Lab Experiments

One advantage of using N-{2-[4-(benzyloxy)phenyl]ethyl}-2-{2-nitro-4,5-dimethoxyphenyl}acetamide in lab experiments is its high potency, which allows for the use of smaller doses and reduces the amount of compound required for experiments. However, the hallucinogenic effects of the drug can make it difficult to conduct behavioral experiments and may require specialized equipment and facilities.

Future Directions

There are several future directions for research on N-{2-[4-(benzyloxy)phenyl]ethyl}-2-{2-nitro-4,5-dimethoxyphenyl}acetamide. One area of interest is the development of more selective agonists for the 5-HT2A receptor, which could lead to the development of more targeted therapeutic drugs. Another direction is the investigation of the potential therapeutic applications of hallucinogenic drugs, particularly in the treatment of mental health disorders such as depression and anxiety.
In conclusion, N-{2-[4-(benzyloxy)phenyl]ethyl}-2-{2-nitro-4,5-dimethoxyphenyl}acetamide is a synthetic compound that has gained attention in the scientific community due to its potential applications in research. Its high potency and ability to bind to serotonin receptors make it a valuable tool for studying the central nervous system. However, the hallucinogenic effects of the drug can make it difficult to conduct experiments and require specialized facilities. There are several future directions for research on N-{2-[4-(benzyloxy)phenyl]ethyl}-2-{2-nitro-4,5-dimethoxyphenyl}acetamide, including the development of more selective agonists and the investigation of potential therapeutic applications.

Synthesis Methods

The synthesis of N-{2-[4-(benzyloxy)phenyl]ethyl}-2-{2-nitro-4,5-dimethoxyphenyl}acetamide involves the condensation of 2C-E with 2-nitro-4,5-dimethoxybenzaldehyde, followed by reduction with sodium borohydride and acetylation with acetic anhydride. The final product is purified using chromatography techniques.

Scientific Research Applications

N-{2-[4-(benzyloxy)phenyl]ethyl}-2-{2-nitro-4,5-dimethoxyphenyl}acetamide has been used in scientific research to study its effects on the central nervous system. It has been found to bind to serotonin receptors, specifically the 5-HT2A receptor, which is responsible for the hallucinogenic effects of drugs such as LSD and psilocybin. This compound has been used to study the structure-activity relationships of serotonin receptors and to investigate the potential therapeutic applications of hallucinogenic drugs.